![molecular formula C7H16ClNO B1610682 Ethyl Pivalimidate Hydrochloride CAS No. 58910-26-2](/img/structure/B1610682.png)
Ethyl Pivalimidate Hydrochloride
Overview
Description
Scientific Research Applications
Antitumor Agent Development
Ethyl Pivalimidate Hydrochloride has been utilized in the synthesis of compounds with antitumor properties. For example, a study described the preparation of a compound from 2-pivaloyl-7-deazaguanine, which was found to act primarily on thymidylate synthase, showing potential as an antitumor agent (Taylor et al., 1992).
Ophthalmic Drug Delivery
In the field of ophthalmic drug delivery, polymers like Poly(acrylic acid) and Poly(ethylene glycol) were cross-linked using a compound activated by Ethyl Pivalimidate Hydrochloride. These nanoparticles have shown promise as carriers for ophthalmic drugs due to their physicochemical properties (Vasi et al., 2014).
Cyclopalladated Complexes Synthesis
Ethyl Pivalimidate Hydrochloride has been involved in the synthesis of cyclopalladated complexes. These complexes, obtained through reactions with palladium(II) acetate, have potential applications in various chemical processes (Hiraki et al., 1979).
Carbon Molecular Sieve Membranes
Research has also explored the use of Ethyl Pivalimidate Hydrochloride in developing carbon molecular sieve membranes for gas separation, such as ethylene/ethane separation. These membranes have shown high selectivity and potential for industrial application (Salinas et al., 2016).
Crosslinking Agent in Nanostructure-Biomolecule Binding
Ethyl Pivalimidate Hydrochloride has been used as a crosslinker in binding biomolecules like DNA plasmids with nanostructures, such as carbon nanotubes. This application is significant in biotechnology and medicine, although the cytotoxicity of the compound needs careful consideration (Hao et al., 2011).
Polymerization and Material Synthesis
This compound plays a role in various polymerization processes and the synthesis of materials. For instance, it has been used in the fabrication of polyimide/graphene nanocomposite films, enhancing mechanical properties and electrical conductivity (Luong et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2,2-dimethylpropanimidate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO.ClH/c1-5-9-6(8)7(2,3)4;/h8H,5H2,1-4H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUIDFFWDJJNONV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=N)C(C)(C)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20481695 | |
Record name | Propanimidic acid, 2,2-dimethyl-, ethyl ester, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20481695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl Pivalimidate Hydrochloride | |
CAS RN |
58910-26-2 | |
Record name | Propanimidic acid, 2,2-dimethyl-, ethyl ester, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20481695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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